Cas no 2229578-01-0 (2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene)

• Product Name: 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene
• CAS No: 2229578-01-0
• MF: C₁₃H₁₆S
• MW: 204.331142425537
• CID: 5887181
• PubChem ID: 165683521
• Update Time: 2025-10-31

2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene
• 2229578-01-0
• EN300-1736208

• Inchi： 1S/C13H16S/c1-4-13(2,3)12-9-10-7-5-6-8-11(10)14-12/h1,9H,5-8H2,2-3H3
• InChI Key： BXUGQJAOMGTOQN-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C(C#C)(C)C

Computed Properties

• Exact Mass: 204.09727168g/mol
• Monoisotopic Mass: 204.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene

Comprehensive Overview of 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2229578-01-0)

The compound 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2229578-01-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This benzothiophene derivative is characterized by its tetrahydro ring system and a 2-methylbut-3-yn-2-yl substituent, which contribute to its distinct chemical reactivity and functional versatility.

In the realm of pharmaceutical research, 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene is often explored as a building block for the synthesis of novel drug candidates. Its heterocyclic core structure is particularly valuable in medicinal chemistry, as it mimics bioactive motifs found in many natural products and FDA-approved drugs. Researchers are increasingly interested in its potential to modulate biological targets, such as enzymes and receptors, owing to its electron-rich aromatic system and alkynyl functional group.

From a materials science perspective, this compound's conjugated system and rigid backbone make it a promising candidate for organic electronic applications. Its incorporation into polymers or small-molecule semiconductors could enhance charge transport properties, which is a hot topic in the development of next-generation OLEDs and organic photovoltaics. The alkyne moiety also offers opportunities for further functionalization via click chemistry, a technique widely used in polymer and surface science.

Environmental and sustainability considerations are driving innovation in chemical synthesis, and 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene is no exception. Recent advancements in green chemistry have focused on optimizing its synthesis to reduce waste and energy consumption. Catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, are being explored to improve the efficiency and selectivity of its production. These developments align with the growing demand for eco-friendly synthetic routes in the chemical industry.

Analytical characterization of CAS No. 2229578-01-0 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the compound's purity and structural integrity, which are critical for its intended applications. The tetrahydrobenzothiophene scaffold's stability under various conditions is also a subject of ongoing research, particularly in the context of drug formulation and material durability.

In summary, 2-(2-methylbut-3-yn-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene represents a versatile and valuable compound with broad potential across multiple disciplines. Its unique structural features, combined with the growing emphasis on sustainable chemistry and advanced materials, position it as a molecule of significant interest for future research and development. As scientific understanding of its properties deepens, new applications and synthetic methodologies are likely to emerge, further expanding its utility in science and industry.